Cas no 61454-72-6 (Benzaldehyde, 4,4'-[oxybis(methyleneoxy)]bis[2-methoxy-)
61454-72-6 structure
Product Name:Benzaldehyde, 4,4'-[oxybis(methyleneoxy)]bis[2-methoxy-
CAS No:61454-72-6
MF:C18H18O7
MW:346.331326007843
CID:478707
PubChem ID:12303483
Update Time:2025-04-19
Benzaldehyde, 4,4'-[oxybis(methyleneoxy)]bis[2-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4,4'-[oxybis(methyleneoxy)]bis[2-methoxy-
- 4-[(4-formyl-3-methoxyphenoxy)methoxymethoxy]-2-methoxybenzaldehyde
- DTXSID20486680
- 61454-72-6
-
- Inchi: 1S/C18H18O7/c1-21-17-7-15(5-3-13(17)9-19)24-11-23-12-25-16-6-4-14(10-20)18(8-16)22-2/h3-10H,11-12H2,1-2H3
- InChI Key: FAQRCVOSXDGYTO-UHFFFAOYSA-N
- SMILES: O(COCOC1C=CC(C=O)=C(C=1)OC)C1C=CC(C=O)=C(C=1)OC
Computed Properties
- Exact Mass: 346.10524
- Monoisotopic Mass: 346.10525291g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- PSA: 80.29
Benzaldehyde, 4,4'-[oxybis(methyleneoxy)]bis[2-methoxy- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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